Cas no 2680752-72-9 (benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate
• CAS No: 2680752-72-9
• MF: C₁₆H₁₇Cl₂N₃O₂
• MW: 354.231081724167
• CID: 5627072
• PubChem ID: 165921171
• Update Time: 2025-08-05

benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate
• EN300-28298980
• 2680752-72-9

• Inchi： 1S/C16H17Cl2N3O2/c1-2-3-9-12-13(17)19-15(20-14(12)18)21-16(22)23-10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3,(H,19,20,21,22)
• InChI Key： NZNWYRUSUOSSSM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(NC(=O)OCC2C=CC=CC=2)N=1)Cl)CCCC

Computed Properties

• Exact Mass: 353.0697822g/mol
• Monoisotopic Mass: 353.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate

Introduction to Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate (CAS No. 2680752-72-9)

Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate, a compound with the chemical formula C₁₄H₁₄Cl₂N₂O², is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl and N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate moieties, which contribute to its unique chemical properties and potential biological activities. The presence of chlorine atoms in the pyrimidine ring enhances its reactivity and makes it a valuable scaffold for drug design.

The CAS No. 2680752-72-9 identifier ensures precise identification and differentiation of this compound in scientific literature and industrial applications. Its structural features position it as a candidate for further investigation in various therapeutic areas, particularly in oncology and anti-inflammatory treatments. The 5-butyl group introduces a certain level of lipophilicity, which can influence its solubility and membrane permeability, making it an interesting candidate for drug delivery systems.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic structures that mimic natural nucleobases, making them integral to DNA and RNA synthesis. Compounds like Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate leverage these structural similarities to interact with biological targets. The 4,6-dichloropyrimidine moiety is particularly noteworthy as it can serve as a hinge region for designing molecules that bind tightly to specific enzymes or receptors.

Current research in the field of medicinal chemistry highlights the importance of optimizing such scaffolds for improved pharmacokinetic profiles. The benzyl carbamate group is known for its stability and ability to modulate reactivity, making it a preferred choice in many drug candidates. Studies have shown that substituents at the 5-position of pyrimidine rings can significantly alter the pharmacological properties of the molecule. In the case of Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate, the 5-butyl group appears to enhance binding affinity while maintaining solubility.

The compound's potential applications extend to the development of novel agrochemicals as well. Pyrimidine derivatives are widely used in crop protection due to their efficacy against pests and diseases. The structural features of Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate suggest that it could be modified to create compounds with enhanced environmental safety profiles. This dual utility as both a pharmaceutical and agrochemical candidate makes it a versatile molecule for industrial research.

Advances in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques can rapidly identify promising candidates like Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate based on their structural features. Experimental validation follows, where lead optimization is performed to enhance potency and selectivity. The integration of machine learning models into this process has further accelerated the discovery pipeline.

In clinical settings, compounds with similar structures have shown promise in treating various conditions. For instance, pyrimidine-based inhibitors have been investigated for their role in modulating kinases and other enzymes involved in cancer pathways. The chlorine atoms in Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate are particularly relevant here, as they can participate in hydrogen bonding interactions with target proteins. This feature is crucial for designing molecules that exhibit high binding affinity.

The synthesis of Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate involves multi-step organic reactions that require careful optimization. Modern synthetic methodologies emphasize green chemistry principles to minimize waste and improve yields. Catalytic processes have been particularly effective in producing complex pyrimidine derivatives efficiently. These advancements not only reduce costs but also make large-scale production more sustainable.

The compound's stability under various conditions is another area of interest. Researchers assess its shelf life under different storage conditions to ensure consistency in quality throughout the supply chain. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm purity and identity post-synthesis.

Ethical considerations are paramount when developing new pharmaceuticals or agrochemicals. Rigorous testing is conducted to evaluate potential side effects before human or animal use. Regulatory agencies require comprehensive data on safety and efficacy before approving new compounds for market distribution. This ensures that products like Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate meet high standards before reaching end-users.

The future directions for research on this compound include exploring its interactions with other biological targets beyond those initially identified. Structural modifications can be made to fine-tune its activity profile further. Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible benefits for society.

In conclusion, Benzyl N-(5-butyl-4,6-dichloropyrimidin-2-yl)carbamate (CAS No. 2680752-72-9) represents an exciting area of investigation with potential applications across multiple industries including pharmaceuticals and agrochemicals. Its unique structural features make it a valuable scaffold for further development while current research continues to uncover new possibilities through advanced synthetic methods and computational approaches.